Cas no 1351659-80-7 (N-(3,4-difluorophenyl)-N'-(2-hydroxy-3-phenylpropyl)ethanediamide)

• Product Name: N-(3,4-difluorophenyl)-N'-(2-hydroxy-3-phenylpropyl)ethanediamide
• CAS No: 1351659-80-7
• MF: C₁₇H₁₆F₂N₂O₃
• MW: 334.317351341248
• CID: 6175015
• PubChem ID: 56765309
• Update Time: 2025-10-20

N-(3,4-difluorophenyl)-N'-(2-hydroxy-3-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-N'-(2-hydroxy-3-phenylpropyl)ethanediamide
• AKOS024537924
• 1351659-80-7
• VU0536352-1
• F6200-1370
• N'-(3,4-difluorophenyl)-N-(2-hydroxy-3-phenylpropyl)oxamide
• N1-(3,4-difluorophenyl)-N2-(2-hydroxy-3-phenylpropyl)oxalamide

• Inchi： 1S/C17H16F2N2O3/c18-14-7-6-12(9-15(14)19)21-17(24)16(23)20-10-13(22)8-11-4-2-1-3-5-11/h1-7,9,13,22H,8,10H2,(H,20,23)(H,21,24)
• InChI Key： YKVGAKJNSCGPNS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C(NCC(CC1C=CC=CC=1)O)=O)=O)F

Computed Properties

• Exact Mass: 334.11289870g/mol
• Monoisotopic Mass: 334.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3,4-difluorophenyl)-N'-(2-hydroxy-3-phenylpropyl)ethanediamide

Research Briefing on N-(3,4-difluorophenyl)-N'-(2-hydroxy-3-phenylpropyl)ethanediamide (CAS: 1351659-80-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(3,4-difluorophenyl)-N'-(2-hydroxy-3-phenylpropyl)ethanediamide (CAS: 1351659-80-7) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

The compound, characterized by its unique chemical structure, has been the subject of several investigations due to its potential interactions with biological targets. Recent studies have explored its synthesis, stability, and reactivity under various conditions, providing valuable insights into its pharmacodynamic and pharmacokinetic properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular conformation and purity.

In vitro and in vivo studies have demonstrated that N-(3,4-difluorophenyl)-N'-(2-hydroxy-3-phenylpropyl)ethanediamide exhibits significant bioactivity, particularly in modulating specific enzymatic pathways. For instance, research has indicated its potential as an inhibitor of key enzymes involved in inflammatory and proliferative diseases. These findings suggest its applicability in developing novel therapeutics for conditions such as cancer, autoimmune disorders, and neurodegenerative diseases.

Further investigations have focused on optimizing the compound's bioavailability and minimizing potential side effects. Structure-activity relationship (SAR) studies have been conducted to identify modifications that enhance its efficacy and selectivity. Computational modeling and molecular docking simulations have played a crucial role in predicting its interactions with target proteins, guiding the design of more potent derivatives.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as solubility, metabolic stability, and toxicity profiles need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, N-(3,4-difluorophenyl)-N'-(2-hydroxy-3-phenylpropyl)ethanediamide represents a compelling candidate for further research in medicinal chemistry. Its unique properties and demonstrated bioactivity underscore its potential as a foundation for next-generation therapeutics. Continued exploration of its mechanisms of action and optimization of its chemical structure will be critical in realizing its full therapeutic potential.